Cas no 96222-36-5 (methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate)

• Product Name: methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate
• CAS No: 96222-36-5
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 1986845
• PubChem ID: 4360968
• Update Time: 2025-11-06

methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate
• 2H-3,1-benzoxazine-1(4H)-acetic acid, 2,4-dioxo-, methyl ester
• Methyl 2-(2,4-dioxo-2H-benzo[d][1,3]oxazin-1(4H)-yl)acetate
• Methyl 2,4-dioxo-2H-3,1-benzoxazine-1(4H)-acetate
• Oprea1_169043
• SCHEMBL6300684
• 96222-36-5
• methyl 2-(2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazin-1-yl)acetate
• MS-0562
• methyl2-(2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazin-1-yl)acetate
• methyl 2-(2,4-dioxo-3,1-benzoxazin-1-yl)acetate
• STL436062
• CS-0329989
• AKOS002667033
• DTXSID801230864

• Inchi： 1S/C11H9NO5/c1-16-9(13)6-12-8-5-3-2-4-7(8)10(14)17-11(12)15/h2-5H,6H2,1H3
• InChI Key： BUMUWURIRIGJAH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2N(C1=O)CC(=O)OC)=O

Computed Properties

• Exact Mass: 235.048
• Monoisotopic Mass: 235.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.392
• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.564

Additional information on methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate

Introduction to Methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate and Its Significance in Modern Chemical Research

Methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate, with the CAS number 96222-36-5, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxazinone class, a structurally diverse group of molecules known for their broad spectrum of biological activities. The unique structural features of methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate make it a valuable scaffold for the development of novel therapeutic agents.

The benzoxazinone core of this compound is characterized by a fused heterocyclic system containing oxygen atoms, which contributes to its stability and reactivity. This structural motif has been extensively studied for its potential in drug discovery due to its ability to interact with various biological targets. Recent advancements in synthetic chemistry have enabled the efficient preparation of derivatives of methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate, expanding its utility in medicinal chemistry.

In recent years, significant research has focused on the pharmacological properties of benzoxazinones. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The mechanism of action often involves the modulation of key signaling pathways involved in disease progression. For instance, certain benzoxazinones have been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory responses.

Methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate has been investigated for its potential role in cancer therapy. Preliminary studies suggest that it may induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. Additionally, its ability to inhibit the growth of tumor cells has been observed in vitro and in vivo models. These findings highlight the compound's promise as a lead molecule for the development of novel anticancer drugs.

The synthesis of methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this compound. These advancements not only enhance the accessibility of methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate but also pave the way for the development of more sophisticated derivatives.

The pharmacokinetic properties of methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its translation from laboratory research to clinical application. Studies using computational modeling and experimental techniques have provided valuable insights into its pharmacokinetic profile. These insights are essential for designing effective dosing regimens and minimizing potential side effects.

In conclusion, methyl (2,4-dioxo-2H-3,1-benzoxazin-1(4H)-yl)acetate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further development as a therapeutic agent. Continued research into its synthesis, pharmacology, and pharmacokinetics will be instrumental in realizing its full potential in medicine.